L-Serine 7-amido-4-methylcoumarin hydrochloride

• IUPAC Name: (2S)-2-amino-3-hydroxy-N-(4-methyl-2-oxochromen-7-yl)propanamide;hydrochloride
• InChI: InChI=1S/C13H14N2O4.ClH/c1-7-4-12(17)19-11-5-8(2-3-9(7)11)15-13(18)10(14)6-16;/h2-5,10,16H,6,14H2,1H3,(H,15,18);1H/t10-;/m0./s1
• InChI Key: RUMJTWWLPLESCZ-PPHPATTJSA-N
• Canonical SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)C(CO)N.Cl
• Isomeric SMILES: CC1=CC(=O)OC2=C1C=CC(=C2)NC(=O)[C@H](CO)N.Cl
• Molecular Formula: C13H15ClN2O4
• Molecular Weight: 298.72 g/mol
• CAS No.: 115918-60-0

Description

L-Serine 7-amido-4-methylcoumarin hydrochloride is a useful research compound. Its molecular formula is C13H14N2O4*HCl*1,25H2O and its molecular weight is 298,72 g/mole. The purity is usually 95%.
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Scientific Research Applications

Fluorogenic Substrate Synthesis

• Synthesis for Enzyme Analysis : L-Serine 7-amido-4-methylcoumarin hydrochloride derivatives have been synthesized for sensitive determinations of enzymes like trypsin and papain, utilizing their fluorogenic properties (Kanaoka et al., 1977).

• Applications in Protease Research : These compounds have been used to develop fluorogenic substrates specific for enzymes like alpha-thrombin, factor Xa, kallikreins, and urokinase. Their ability to release 7-amino-4-methylcoumarin fluorometrically makes them valuable in studying these enzymes (Morita et al., 1977).

• Serine Protease Specificity Studies : this compound has been used to study the specificity of various serine proteases, including human pituitary tryptase. These studies help in understanding enzyme kinetics and inhibitor interactions (Cromlish et al., 1987).

Enzyme Activity Assays

• Substrate for Carboxypeptidases : Research shows that carboxypeptidase Y can hydrolyze N-substituted peptide-4-methylcoumarin-7-amides, a category that includes this compound. This property is used to study the enzymatic activity of carboxypeptidases (Kunugi et al., 1985).

• Assay Development for Proteinases : Derivatives of this compound have been utilized in developing novel active-site titrants for serine proteinases. This method aids in determining kinetic constants of enzyme-inhibitor complexes and has broad applications in enzyme research (Mehlich et al., 1988).

Biochemical Analysis

• Tryptophanase Substrate Synthesis : this compound has been used to create a fluorogenic substrate for tryptophanase, an enzyme significant in amino acid metabolism studies. The released 7-amino-4-methylcoumarin can be detected fluorometrically, allowing precise enzyme activity measurements (Linn et al., 1992).

• Photometric Assay for Proteinase Activity : This compound has been used in developing a photometric method for determining the amidase activity of proteinases, offering an alternative to fluorometric detection and broadening the scope of enzyme activity assays (Pozdnev et al., 1990).